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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577163

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of AZ-PFKFB3-67 quarterhydrate, a
potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 3
(PFKFB3).

AZ-PFKFB3-67 quarterhydrate is a valuable tool for studying the role of PFKFB3 in various
physiological and pathological processes, including cancer metabolism, angiogenesis, and
inflammation. PFKFB3 is a key regulatory enzyme in glycolysis, and its inhibition can modulate
cellular metabolism and downstream signaling pathways.

Solubility and Stock Solution Preparation

Proper preparation of stock solutions is critical for accurate and reproducible experimental
results. The solubility of AZ-PFKFB3-67 quarterhydrate has been determined in several
common laboratory solvents.

Quantitative Solubility Data
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Concentration Concentration
Solvent Source
(mM) (mg/mL)
DMSO 100 45.55 [1]
Ethanol 100 45.55 [1]
Acetonitrile >21.95 =10 [2]
DMSO 2.2-21.95 1-10 [2]

Note: Solubility data is often reported for AZ-PFKFB3-67 without specifying the quarterhydrate
form. The data presented here is based on available information and should be considered
applicable to the quarterhydrate form unless otherwise specified by the supplier.

Experimental Protocols: Stock Solution Preparation
1. Preparation of a 10 mM DMSO Stock Solution:

» Materials: AZ-PFKFB3-67 quarterhydrate (Molecular Weight: 460.52 g/mol - accounting for
the quarterhydrate), DMSO (anhydrous), sterile microcentrifuge tubes.

e Procedure:

o

Weigh out 4.61 mg of AZ-PFKFB3-67 quarterhydrate.

[¢]

Add 1 mL of anhydrous DMSO to the solid.

[¢]

Vortex thoroughly until the solid is completely dissolved.

o

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o

Store at -20°C for short-term storage or -80°C for long-term storage.
2. Preparation of a 10 mM Ethanol Stock Solution:

o Materials: AZ-PFKFB3-67 quarterhydrate, 200 proof (100%) ethanol, sterile
microcentrifuge tubes.
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e Procedure:

Weigh out 4.61 mg of AZ-PFKFB3-67 quarterhydrate.

o

Add 1 mL of 100% ethanol.

[¢]

[¢]

Vortex thoroughly to dissolve the compound.

Aliquot and store as described for the DMSO stock solution.

[e]

PFKFB3 Signaling Pathway and Inhibition by AZ-
PFKFB3-67

PFKFB3 is a bifunctional enzyme that synthesizes fructose-2,6-bisphosphate (F2,6BP), a
potent allosteric activator of phosphofructokinase-1 (PFK-1), a key rate-limiting enzyme in
glycolysis. By increasing the rate of glycolysis, PFKFB3 plays a crucial role in providing energy
and building blocks for rapidly proliferating cells, such as cancer cells. AZ-PFKFB3-67
selectively inhibits the kinase activity of PFKFB3, leading to a reduction in F2,6BP levels and a

subsequent decrease in glycolytic flux.
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(1. Seed cells in appropriate culture plates)

:

2. Treat cells with varying concentrations of
AZ-PFKFB3-67 quarterhydrate and controls

(3. Incubate for the desired time period)

4. Perform endpoint assays

Exarhples of Endpoint Assays

estern Blot for PFKFB3 and
downstream targets

(5. Analyze and interpret data) (Lactate Production Assay) E (Glucose Uptake Assay) . v(CeII Proliferation Assay (e.g., MTT, Brdu)) (W
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [AZ-PFKFB3-67 Quarterhydrate: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577163#az-pfkfb3-67-quarterhydrate-solubility-
and-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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